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Compound of Interest

Compound Name: Dulcite-13C

Cat. No.: B12393615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of

Dulcite-13C. As a stable isotope-labeled compound, Dulcite-13C is not radioactive and

therefore does not require specialized radiological handling for disposal. The disposal

procedure should align with standard laboratory practices for non-hazardous chemical waste,

treating it with the same precautions as its unlabeled counterpart, Dulcitol.

Immediate Safety and Handling Considerations
According to the Safety Data Sheet (SDS) for Dulcitol, the unlabeled form of Dulcite-13C, the

substance is not classified as hazardous.[1][2][3] However, it is recommended to follow

standard laboratory safety protocols. Use personal protective equipment (PPE), including

safety glasses and gloves, to prevent skin and eye contact.[4][5] Ensure adequate ventilation in

the handling area.[1][4] In case of a spill, it can be swept up and placed in a suitable container

for disposal.[5]

Quantitative Data for Disposal
The following table summarizes the key properties of Dulcitol, which are applicable to Dulcite-
13C for disposal purposes.
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Property Value Citation

CAS Number 608-66-2 (for Dulcitol) [1][2]

Molecular Formula C₆H₁₄O₆ [2]

Appearance White crystalline powder [4][5][6]

Hazard Classification
Not classified as a hazardous

substance
[1][2][3]

Solubility in Water Soluble [6]

Environmental Hazards
Not classified as hazardous to

the aquatic environment
[1]

Step-by-Step Disposal Protocol
The disposal of Dulcite-13C should be managed through your institution's chemical waste

program. The following is a generalized experimental protocol for its disposal:

Waste Identification and Segregation:

Identify the waste as non-hazardous chemical waste.

Since Dulcite-13C is a stable isotope-labeled compound, it does not require segregation

as radioactive waste.

Keep solid and liquid waste forms separate.[7] Do not mix with other chemical waste

streams unless permitted by your institution's Environmental Health & Safety (EH&S)

department.

Containerization and Labeling:

Place the Dulcite-13C waste in a chemically compatible, leak-proof container with a

secure lid.[7][8]

Label the container clearly. The label should include:

The full chemical name: "Dulcite-13C" or "Galactitol-13C".
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The words "Non-Hazardous Waste for Disposal".

The name of the principal investigator or laboratory contact.

The date of accumulation.

Storage:

Store the waste container in a designated satellite accumulation area within the laboratory.

[8][9]

Ensure the storage area is away from incompatible materials.

Disposal Request:

Contact your institution's EH&S department to arrange for the collection and disposal of

the chemical waste.[9][10]

Follow their specific procedures for waste pickup requests.

Documentation:

Maintain a record of the disposal, including the chemical name, quantity, and date of

disposal, in your laboratory's chemical inventory or waste log.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Dulcite-13C.
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Dulcite-13C Disposal Workflow

Initial Assessment

Stable Isotope Pathway

Non-Hazardous Chemical Disposal

Radioactive Waste Pathway

Start: Dulcite-13C Waste Generated

Is the compound radioactive?

Treat as unlabeled Dulcitol

No (Stable Isotope)

Follow Institutional Radioactive
Waste Disposal Protocol

Yes

Is Dulcitol a hazardous chemical?

Identify as non-hazardous chemical waste

No

Segregate from other waste streams

Place in a labeled, sealed container

Store in Satellite Accumulation Area

Contact EH&S for pickup

End: Proper Disposal

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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